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Compound of Interest

Compound Name: 3-Bromo-L-tyrosine

Cat. No.: B032463

Essential Safety and Handling Guide for 3-
Bromo-L-tyrosine

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-L-tyrosine, tailored for researchers, scientists, and professionals in drug development.
Following these procedures is essential for ensuring laboratory safety and proper chemical
management.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-L-tyrosine is classified as a hazardous substance. It is harmful if swallowed, causes
skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Therefore, stringent
adherence to personal protective equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale
) Safety goggles with side- To prevent eye irritation from
Eye Protection )
shields. dust or splashes.
) Protective gloves (e.g., Nitrile To prevent skin irritation upon
Hand Protection
rubber). contact.

) Impervious clothing (e.g., lab )
Skin and Body ) To protect skin from exposure.
coat).

To avoid respiratory tract
) ] ) irritation from dust or aerosols.
Respiratory Suitable respirator. ] ] ]
Use in a well-ventilated area is

also required[2].

Operational Plan: Handling Procedures

Proper handling of 3-Bromo-L-tyrosine is critical to minimize exposure and prevent
contamination. The following step-by-step protocol should be followed:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Verify that a safety shower and eye wash station are accessible.

Assemble all necessary PPE as specified in the table above.

Have spill control materials (e.g., diatomite, universal binders) readily available.
Handling the Compound:

o Wear all required PPE before handling the chemical.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.

» Do not eat, drink, or smoke in the handling area.
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e Weigh and transfer the compound carefully to avoid generating dust.
e Wash hands thoroughly after handling.
In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing.

 Inhalation: Move the individual to fresh air and keep them in a position comfortable for
breathing.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.
In all cases of exposure, seek medical attention.

Disposal Plan

Proper disposal of 3-Bromo-L-tyrosine and its contaminated waste is crucial to prevent
environmental contamination and comply with regulations.

Waste Collection:

o Collect waste 3-Bromo-L-tyrosine and any contaminated materials (e.g., gloves, weighing
paper, absorbent material) in a designated, labeled, and sealed container.

Disposal Procedure:

» Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.

» Do not allow the product to enter drains, water courses, or the soil.

o Contaminated surfaces and equipment can be decontaminated by scrubbing with alcohol.
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Quantitative Data Summary

Parameter Value Source
CAS Number 38739-13-8

Molecular Formula CoH10BrNOs3 [3]
Molecular Weight 260.08 g/mol [11[3]
Storage Temperature 4°C [3]

Experimental Workflow: Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Bromo-L-tyrosine.
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Workflow for Handling and Disposal of 3-Bromo-L-tyrosine
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Caption: Workflow for Handling and Disposal of 3-Bromo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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